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Compound of Interest

Compound Name:
5-(Bromoacetyl)-2-

(phenylmethoxy)benzamide

Cat. No.: B050024 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 5-(Bromoacetyl)-2-
(phenylmethoxy)benzamide, a key chemical intermediate. While extensive research details

its synthesis and utility in the production of pharmaceuticals, publicly available data on its

specific biological activity is limited. This document summarizes the existing knowledge

regarding its chemical properties, synthesis, and its role as a precursor to the antihypertensive

drug Labetalol. Furthermore, it explores the compound's potential for biological activity based

on its chemical structure.

Chemical Properties and Synthesis
5-(Bromoacetyl)-2-(phenylmethoxy)benzamide is a brominated aromatic compound with the

molecular formula C16H14BrNO3 and a molecular weight of 348.19 g/mol .[1] Its structure

features a reactive bromoacetyl group and a benzamide moiety, making it a versatile

intermediate for organic synthesis.[2] The phenylmethoxy group enhances its solubility and

stability, facilitating further chemical modifications.[2]

The synthesis of 5-(Bromoacetyl)-2-(phenylmethoxy)benzamide typically involves the

bromination of 5-acetyl-2-(phenylmethoxy)benzamide in a suitable solvent like chloroform.[3]
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Role as a Synthetic Intermediate
The primary documented application of 5-(Bromoacetyl)-2-(phenylmethoxy)benzamide is as

a crucial intermediate in the synthesis of (R,R)-Labetalol.[1] Labetalol is a well-known

antihypertensive agent that acts as a competitive antagonist at both α- and β-adrenergic

receptors.

The synthesis of Labetalol from this intermediate is a multi-step process. A simplified

representation of this synthetic connection is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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